Cas no 2034585-75-4 (N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 2034585-75-4
• MF: C₁₈H₁₆N₄O₂S
• MW: 352.410242080688
• CID: 5336612
• Update Time: 2025-08-05

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzo[d]thiazole-2-carboxamide
• N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]-1,3-benzothiazole-2-carboxamide
• N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H16N4O2S/c23-16-6-3-9-22(16)15-10-12(7-8-19-15)11-20-17(24)18-21-13-4-1-2-5-14(13)25-18/h1-2,4-5,7-8,10H,3,6,9,11H2,(H,20,24)
• InChI Key： XXMOVRKXIXVVTE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC1C=CN=C(C=1)N1C(CCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2.2
• Topological Polar Surface Area: 103

Additional information on N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide

Introduction to N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2034585-75-4)

N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2034585-75-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The unique structural features of this molecule, particularly its benzothiazole core and the presence of a pyridine-pyrrolidone moiety, contribute to its potential as a lead compound in the design of novel therapeutic agents.

The chemical structure of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide is characterized by a benzothiazole ring system linked to a pyridine ring, which is further substituted with a 2-oxopyrrolidinyl group. This arrangement creates a multifaceted scaffold that can interact with various biological targets. The benzothiazole moiety is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In contrast, the pyridine-pyrrolidone segment adds an additional layer of complexity, enabling the compound to engage with different binding sites on biological targets.

In recent years, there has been a growing interest in the development of heterocyclic compounds for medicinal applications. Heterocycles are integral to many pharmacologically active molecules due to their ability to mimic natural biomolecules and interact with biological systems in specific ways. The combination of benzothiazole and pyridine-pyrrolidone in N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide suggests that it may possess multiple pharmacophoric sites, enhancing its potential as a therapeutic agent.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide exhibits inhibitory activity against several key enzymes and receptors involved in disease pathways. For instance, studies have shown that it can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Additionally, the compound has demonstrated interactions with receptors that play a role in pain perception and neurodegenerative diseases.

The synthesis of N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}-1,3-benzothiazole-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 2-chloropyridine and 1-(tert-butyl)-3-(2-hydroxyphenyl)-1H-pyrrole. These intermediates are then coupled through palladium-catalyzed cross-coupling reactions to form the pyridine-pyrrolidone scaffold. Subsequent functionalization steps introduce the benzothiazole moiety, resulting in the final target molecule.

The structural diversity introduced by the presence of both benzothiazole and pyridine-pyrrolidone segments allows for fine-tuning of pharmacological properties through structural modifications. Researchers have explored various derivatives of this compound to optimize its potency, selectivity, and pharmacokinetic profiles. For example, modifications at the nitrogen atoms of the pyridine ring have been shown to significantly alter binding affinity to biological targets. Similarly, changes in the substituents on the benzothiazole ring can influence metabolic stability and solubility.

In vitro studies have provided valuable insights into the biological activity of N-{[2-(2-oxygenatedpyrrolidin - 1 - yl)pyridine - 4 - yl]]methyl}- 1 , 3 - benzotriazole - 2 - carboxamide strong > . These studies have revealed its inhibitory effects on enzymes such as Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune diseases and cancer. Furthermore, preclinical investigations have demonstrated its potential in reducing inflammation by modulating cytokine production and inhibiting inflammatory cascades.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have shown that N-{[ 2 - ( 2 - oxopyrrolidine - 1 - yl ) pyridine - 4 - yl ] methyl } strong > - < strong > 1 , 3 - benzotriazole - 2 - carboxamide strong > exhibits moderate oral bioavailability and favorable metabolic stability. These characteristics make it an attractive candidate for further development into a therapeutic drug. However , additional studies are needed to fully understand its absorption , distribution , metabolism , excretion (ADME), and toxicity profiles.

The development of new drugs is often hampered by challenges such as poor solubility , low bioavailability , and rapid metabolism . The unique structural features of N-{[ 2 - ( 2 - oxopyrrolidine - 1 - yl ) pyridine - 4 - yl ] methyl } strong > - < strong > 1 , 3 - benzotriazole - 2 - carboxamide strong > offer opportunities to address these challenges through rational drug design . For instance , modifications aimed at increasing solubility while maintaining potency could enhance oral bioavailability . Similarly , strategies to improve metabolic stability could prolong the half-life of the drug in vivo.

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